4-(3-{[5-(3-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanoyl)morpholine

• Molecular Formula: C16H19N3O3S
• Molecular Weight: 333.4 g/mol
• IUPAC Name: 3-[[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-morpholin-4-ylpropan-1-one
• InChI: InChI=1S/C16H19N3O3S/c1-12-3-2-4-13(11-12)15-17-18-16(22-15)23-10-5-14(20)19-6-8-21-9-7-19/h2-4,11H,5-10H2,1H3
• InChI Key: ZEIZWUBRBSJFOA-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=NN=C(O2)SCCC(=O)N3CCOCC3
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(O2)SCCC(=O)N3CCOCC3

Description

4-(3-{[5-(3-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanoyl)morpholine, also known as MPO, is a novel compound that has attracted significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-(3-{[5-(3-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanoyl)morpholine is not fully understood, but it is believed to involve the inhibition of various enzymes and the modulation of various signaling pathways. 4-(3-{[5-(3-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanoyl)morpholine has been reported to inhibit the activity of various kinases, including protein kinase C and mitogen-activated protein kinase, which are involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
4-(3-{[5-(3-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanoyl)morpholine has been shown to exhibit potent biochemical and physiological effects, including the induction of apoptosis, the inhibition of cell proliferation, and the modulation of various signaling pathways. It has also been reported to exhibit potent antioxidant and anti-inflammatory activities, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

4-(3-{[5-(3-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanoyl)morpholine has several advantages for lab experiments, including its high potency, low toxicity, and ease of synthesis. However, its limitations include its limited solubility in aqueous solutions, which may limit its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 4-(3-{[5-(3-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanoyl)morpholine, including the development of more efficient synthesis methods, the identification of its molecular targets, and the evaluation of its efficacy in vivo. Additionally, the potential applications of 4-(3-{[5-(3-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanoyl)morpholine in various fields, including drug discovery and development, should be explored further.

Synthesis Methods

4-(3-{[5-(3-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanoyl)morpholine can be synthesized through a multi-step process that involves the reaction of 3-methylbenzyl hydrazine with chloroacetyl chloride to form the intermediate compound, which is then reacted with 5-mercapto-1,3,4-oxadiazole-2-thiol to form 4-(3-{[5-(3-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanoyl)morpholine. The synthesis method has been optimized to achieve a high yield of 4-(3-{[5-(3-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanoyl)morpholine with high purity.

Scientific Research Applications

4-(3-{[5-(3-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanoyl)morpholine has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and molecular biology. It has been reported to exhibit potent anticancer, antimicrobial, and antifungal activities. 4-(3-{[5-(3-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanoyl)morpholine has also been shown to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the pathogenesis of Alzheimer's disease.